Cas no 1500343-92-9 (2-(1H-indol-7-yloxy)ethan-1-amine)

• Product Name: 2-(1H-indol-7-yloxy)ethan-1-amine
• CAS No: 1500343-92-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6192716
• PubChem ID: 82668551
• Update Time: 2025-06-10

2-(1H-indol-7-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-7-yloxy)ethan-1-amine
• 1500343-92-9
• EN300-1843447

• Inchi： 1S/C10H12N2O/c11-5-7-13-9-3-1-2-8-4-6-12-10(8)9/h1-4,6,12H,5,7,11H2
• InChI Key： RZVMPKKTLXTENF-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CC=CC2C=CNC=21

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-7-yloxy)ethan-1-amine

2-(1H-Indol-7-yloxy)ethan-1-amine: An Overview of a Promising Compound in the Field of Medicinal Chemistry

2-(1H-indol-7-yloxy)ethan-1-amine (CAS No. 1500343-92-9) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique indole scaffold and ethanolamine moiety, holds potential applications in various therapeutic areas, including neurology and oncology. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-(1H-indol-7-yloxy)ethan-1-amine.

The chemical structure of 2-(1H-indol-7-yloxy)ethan-1-amine is defined by its indole core, which is a well-known heterocyclic aromatic compound with a wide range of biological activities. The indole ring is substituted at the 7-position with an ethoxy group, which is further attached to an amine functional group. This unique structural arrangement confers the compound with specific pharmacological properties that make it an attractive candidate for drug development.

Several synthetic routes have been reported for the preparation of 2-(1H-indol-7-yloxy)ethan-1-amine. One common method involves the nucleophilic substitution of a suitable haloalkyl indole derivative with an amine nucleophile. For instance, 7-bromoindole can be reacted with 2-aminoethanol in the presence of a base to yield the desired product. Another approach involves the coupling of an indole carboxylic acid derivative with an amine using a coupling reagent such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) and HOBt (1-hydroxybenzotriazole). These synthetic strategies provide flexible and efficient pathways for the large-scale production of 2-(1H-indol-7-yloxy)ethan-1-amine, facilitating its use in both academic research and industrial applications.

The biological activities of 2-(1H-indol-7-yloxy)ethan-1-amine have been extensively studied, revealing its potential as a therapeutic agent. One of the key areas of interest is its interaction with serotonin receptors, particularly the serotonin 5-HT₆ receptor. Serotonin 5-HT₆ receptors are primarily expressed in the central nervous system (CNS) and have been implicated in various neurological disorders, including Alzheimer's disease and depression. Recent studies have shown that 2-(1H-indol-7-yloxy)ethan-1-amine acts as a potent and selective serotonin 5-HT₆ receptor antagonist, which may contribute to its neuroprotective effects.

In addition to its role in neurology, 2-(1H-indol-7-yloxy)ethan-1-amine has also demonstrated promising anticancer properties. Research has indicated that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is thought to involve the modulation of cell signaling pathways, such as the PI3K/AKT pathway and the MAPK/ERK pathway. These findings suggest that 2-(1H-indol-7-yloxy)ethan-1-amine may have potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-(1H-indol-7-yloxy)ethan-1-amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and demonstrates low toxicity in preclinical models. These characteristics make it an attractive candidate for further clinical development.

In conclusion, 2-(1H-indol^-7-yloxy)ethan^-1-amine (CAS No. 1500343^-92-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable tool for both academic research and drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry.